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Compound of Interest

Compound Name: Dimercury diiodide

Cat. No.: B101418 Get Quote

Mercury(I) iodide is an inorganic compound with the chemical formula Hg₂I₂. It is a dense, dark

yellow, opaque crystalline solid that is odorless. The compound is notably photosensitive,

decomposing upon exposure to light into metallic mercury (Hg) and mercury(II) iodide (HgI₂),

which can give it a greenish appearance.

Historically, Hg₂I₂ was employed in 19th-century medicine to treat a range of conditions, most

notably syphilis. However, due to its significant toxicity, it is no longer used in medicine.

Contemporary interest lies in its fundamental inorganic and solid-state properties as a

semiconductor material.

Data Presentation: Physicochemical and Structural
Properties
The quantitative properties of Hg₂I₂ are summarized in the tables below for clear reference and

comparison.

Table 1: Physicochemical Properties of Hg₂I₂
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Property Value Source(s)

Molecular Weight 654.99 g/mol

Appearance Dark yellow, opaque crystals

Density 7.7 g/mL (at 25 °C)

Melting Point 290 °C (Decomposes)

Boiling Point 140 °C (Sublimes)

Solubility Product (Ksp) 5.2 x 10⁻²⁹

Solubility

Insoluble in water; Soluble in

castor oil and aqueous

ammonia.

Table 2: Crystallographic and Bond Data for Hg₂I₂

Parameter Value Source(s)

Crystal System Tetragonal

Structure Contains linear I-Hg-Hg-I units.

Hg-Hg Bond Length 272 pm

Hg-I Bond Length 268 pm

Experimental Protocols: Synthesis of Hg₂I₂
The synthesis of Mercury(I) iodide can be achieved through several methods. A common

laboratory-scale method involves the direct reaction of elemental mercury with mercury(II)

iodide.

Objective: To synthesize high-purity Mercury(I) Iodide (Hg₂I₂) crystals.

Principle: Mercury and mercuric iodide are reacted in a sealed ampoule under vacuum at high

temperatures. The controlled heating ensures the melting and reaction of the precursors, and a
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subsequent controlled cooling phase promotes the crystallization of the desired Hg₂I₂ product.

Using an excess of mercury can help minimize the formation of HgI₂ as a byproduct.

Materials:

Elemental Mercury (Hg)

Mercury(II) Iodide (HgI₂)

Quartz ampoule

Vacuum pump

Tube furnace with temperature control

Methodology:

Preparation: A quartz ampoule is thoroughly cleaned and dried.

Reactant Loading: Stoichiometric amounts of elemental mercury and mercury(II) iodide are

carefully loaded into the ampoule.

Evacuation and Sealing: The ampoule is connected to a vacuum pump and evacuated to a

high vacuum to prevent oxidation and side reactions during heating. The ampoule is then

hermetically sealed using a torch.

Heating: The sealed ampoule is placed in a horizontal tube furnace. The temperature is

gradually raised to between 300-370°C. This temperature is maintained to ensure the

reactants melt and react completely.

Cooling and Crystallization: After the reaction period, the furnace is slowly cooled down. This

controlled cooling phase is critical for promoting the growth of well-defined Hg₂I₂ crystals.

Product Recovery: Once cooled to room temperature, the ampoule is carefully opened in a

well-ventilated fume hood to retrieve the synthesized Hg₂I₂ crystals.

Mandatory Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate key aspects of Hg₂I₂ chemistry, from its synthesis to its

biological impact and structural properties.

Reactants

Reaction Conditions Product

Elemental Mercury (Hg)

Sealed Quartz Ampoule

Mercury(II) Iodide (HgI2)

High Vacuum (10⁻² - 10⁻³ Pa) Heat to 300-370°C Controlled Cooling Hg₂I₂ Crystals

Click to download full resolution via product page

Caption: Workflow for the synthesis of Mercury(I) Iodide.
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Caption: Structural properties and decomposition pathway of Hg₂I₂.

Acute / Low-Dose Effects Chronic / Overdose Effects

Hg₂I₂ Exposure
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Excessive Salivation Spongy, Bleeding Gums Fetid Breath Physical Weakness Kidney Damage Hemolysis
(Red Blood Cell Destruction) Necrosis of Bone Muscular Tremors

Locomotor Ataxia Violent Bloody Vomiting
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Caption: Toxicological effects of Mercury(I) Iodide exposure.

Toxicology and Safety Information
Mercury(I) iodide is a highly toxic compound and poses a significant health hazard. Exposure

can occur through inhalation, ingestion, and skin absorption, with effects that may be delayed.

Acute Toxicity: Low doses can lead to symptoms such as excessive salivation, fetid breath,

and bleeding gums.

Chronic Toxicity & Overdose: Excessive or prolonged exposure is extremely dangerous,

causing severe systemic effects. These include physical weakness, destruction of red blood

cells, necrosis of bones and tissues, and damage to the nervous system and kidneys. Early

signs of overdose may include muscular tremors and locomotor ataxia.

Handling Precautions: Due to its high toxicity, Hg₂I₂ must be handled with extreme caution.

All work should be conducted in a well-ventilated fume hood.

Personal Protective Equipment (PPE): Chemical-impermeable gloves, safety goggles with

side shields, and a lab coat are mandatory. For procedures that may generate dust, a

respirator is required.

Spill & Disposal: Spills must be cleaned up immediately using a specialized mercury vacuum

cleaner. All waste containing Hg₂I₂ must be disposed of as hazardous waste according to
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local, state, and federal regulations. Do not discharge into drains or rivers.

This guide provides essential technical data and safety protocols for Mercury(I) iodide. Given

its hazardous nature, all experimental work must be preceded by a thorough risk assessment

and adherence to the strictest safety standards.

To cite this document: BenchChem. [Core Properties of Mercury(I) Iodide]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101418#molecular-weight-of-hg2i2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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